![molecular formula C12H17N3O4 B6152962 1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid CAS No. 2288309-68-0](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid
Overview
Description
1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid involves the reaction of tert-butyl 3-oxoazetidine-1-carboxylate with 1H-pyrazole-1-carboxylic acid, followed by deprotection of the tert-butoxycarbonyl (Boc) group.", "Starting Materials": [ "tert-butyl 3-oxoazetidine-1-carboxylate", "1H-pyrazole-1-carboxylic acid", "Diisopropylcarbodiimide (DIC)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Methanol (MeOH)", "Ethyl acetate (EtOAc)", "Water (H2O)" ], "Reaction": [ "Step 1: Synthesis of 1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid", "- Dissolve tert-butyl 3-oxoazetidine-1-carboxylate and 1H-pyrazole-1-carboxylic acid in dry dichloromethane (DCM)", "- Add DIC as a coupling agent and stir the reaction mixture at room temperature for 24 hours", "- Purify the crude product by column chromatography using a mixture of MeOH and EtOAc as the eluent to obtain 1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid", "Step 2: Deprotection of the Boc group", "- Dissolve the Boc-protected azetidine carboxylic acid in a mixture of MeOH and HCl", "- Stir the reaction mixture at room temperature for 2 hours", "- Neutralize the reaction mixture with NaOH", "- Extract the product with EtOAc and wash the organic layer with H2O", "- Dry the organic layer over Na2SO4 and evaporate the solvent to obtain 1-[(tert-butoxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid as a white solid" ] } | |
CAS No. |
2288309-68-0 |
Molecular Formula |
C12H17N3O4 |
Molecular Weight |
267.3 |
Purity |
95 |
Origin of Product |
United States |
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